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Compound of Interest

Compound Name: AC-186

Cat. No.: B605114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of AC-186, a potent and selective estrogen receptor beta (ERβ) agonist. Given the absence of

a publicly available, detailed Safety Data Sheet (SDS), this guide is based on best practices for

handling potent, small-molecule research compounds. It is imperative to always consult the

supplier-provided SDS for specific handling instructions and to supplement these guidelines

with your institution's established safety protocols.

Pre-Handling Preparations and Hazard Assessment
Before working with AC-186, a thorough risk assessment is mandatory. As a potent and

selective ERβ agonist, AC-186 should be handled as a potentially hazardous compound with

possible endocrine-disrupting and cytotoxic effects.

Key considerations include:

Route of Exposure: Primary risks are inhalation of aerosolized powder, skin contact, and

accidental ingestion.

Toxicity: While specific data is limited, similar potent small molecules can have significant

biological effects at low concentrations.
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Workspace: All manipulations of solid AC-186 must be performed in a designated area, such

as a certified chemical fume hood or a powder containment hood, to minimize inhalation

exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to ensure personnel safety. The following table

summarizes the required PPE for various procedures involving AC-186.

Procedure Required PPE Specifications

Handling Solid Compound

(Weighing, Aliquoting)

- Double Nitrile Gloves-

Laboratory Coat (fully

buttoned)- ANSI Z87-Certified

Safety Goggles- Disposable

Sleeve Covers- N95 Respirator

(or higher)

Gloves should be changed

immediately upon suspected

contamination. A disposable

lab coat is recommended.

Preparing Stock Solutions

- Double Nitrile Gloves-

Laboratory Coat- ANSI Z87-

Certified Safety Goggles

Perform within a chemical

fume hood. Ensure gloves are

compatible with the chosen

solvent.

Handling Dilute Solutions

- Nitrile Gloves- Laboratory

Coat- ANSI Z87-Certified

Safety Glasses

Standard laboratory PPE is

sufficient for handling low-

concentration solutions.

Waste Disposal

- Nitrile Gloves- Laboratory

Coat- ANSI Z87-Certified

Safety Goggles

Follow specific institutional

guidelines for hazardous

chemical waste.

Experimental Protocols: Safe Handling and
Operation
Adherence to strict protocols is critical to minimize exposure and ensure experimental integrity.

Weighing and Reconstitution of Solid AC-186
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This workflow outlines the essential steps for safely handling powdered AC-186.
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Preparation

Handling Solid

Final Steps

Don Required PPE

Prepare Chemical Fume Hood

Decontaminate Work Surface

Weigh AC-186 in a Containment Vessel

Reconstitute with Appropriate Solvent

Vortex to Ensure Complete Dissolution

Clearly Label Stock Solution

Store at Recommended Temperature

Clean and Decontaminate Work Area

Dispose of Contaminated Materials
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Waste Generation

Is the waste a sharp?

Is the waste liquid?

No

Dispose in Sharps Container

Yes

Dispose in Liquid Waste Container

Yes

Dispose in Solid Waste Bag

No

Seal Container and Store in Designated Area

Request Hazardous Waste Pickup

Click to download full resolution via product page

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
AC-186]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605114#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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